Cas no 65884-40-4 (2-(4-Methoxy-phenyl)-thiazolidine-4-carboxylic Acid)

• Product Name: 2-(4-Methoxy-phenyl)-thiazolidine-4-carboxylic Acid
• CAS No: 65884-40-4
• MF: C₁₁H₁₃NO₃S
• MW: 239.290821790695
• CID: 881168
• PubChem ID: 2827728
• Update Time: 2025-06-09

2-(4-Methoxy-phenyl)-thiazolidine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-1,3-thiazolidine-4-carboxylic acid
• 2-(4-Methoxy-Phenyl)-Thiazolidine-4-Carboxylic Acid
• 2-p-methoxyphenyl-1,3-thiazolidine-4-carboxylic acid
• BBL028831
• 2-(4-Methoxyphenyl)-1,3-thiazolidine-4-carboxylic acid, AldrichCPR
• SDCCGMLS-0064614.P001
• SCHEMBL1760831
• 2-(4-methoxyphenyl) thiazolidine-4-carboxylic acid
• VS-08989
• AKOS016050472
• EN300-186459
• AKOS000174471
• ZQRSXNJVEHLFCE-UHFFFAOYSA-N
• 2-(4-methoxyphenyl)-thiazolidine-4-carboxylic acid
• 2-(4-methoxyphenyl)thiazolidine-4-carboxylic acid
• 2-(4-methoxy-phenyl)thiazolidine-4-carboxylic acid
• DTXSID60385163
• 65884-40-4
• 2-(4-methoxyphenyl)thiazolidine-4-carboxylicacid
• 2-(4-methoxyphenyl)-4-carboxy-1,3-thiazolidine
• 2-(4-Methoxy-phenyl)-thiazolidine-4-carboxylic Acid

• MDL： MFCD00627014
• Inchi： 1S/C11H13NO3S/c1-15-8-4-2-7(3-5-8)10-12-9(6-16-10)11(13)14/h2-5,9-10,12H,6H2,1H3,(H,13,14)
• InChI Key： ZQRSXNJVEHLFCE-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)O)NC1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 239.06200
• Monoisotopic Mass: 239.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• PSA: 83.86000
• LogP: 1.81220

2-(4-Methoxy-phenyl)-thiazolidine-4-carboxylic Acid Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-Methoxy-phenyl)-thiazolidine-4-carboxylic Acid

2-(4-Methoxy-phenyl)-thiazolidine-4-carboxylic Acid: A Comprehensive Overview

2-(4-Methoxy-phenyl)-thiazolidine-4-carboxylic Acid (CAS No. 65884-40-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazolidine core and methoxy-substituted phenyl group, has garnered attention for its potential therapeutic properties and its role in the development of novel drug candidates.

The molecular structure of 2-(4-Methoxy-phenyl)-thiazolidine-4-carboxylic Acid is composed of a thiazolidine ring, which is a five-membered heterocyclic compound containing sulfur and nitrogen atoms. The presence of the methoxy-substituted phenyl group at the 2-position of the thiazolidine ring imparts specific chemical and biological properties to the molecule. This structural feature is crucial for its pharmacological activities and interactions with biological targets.

Recent studies have highlighted the potential of 2-(4-Methoxy-phenyl)-thiazolidine-4-carboxylic Acid in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of antidiabetic drugs. Thiazolidinediones, a class of drugs derived from thiazolidine compounds, are known for their insulin-sensitizing properties and are widely used in the treatment of type 2 diabetes mellitus (T2DM). The methoxy-substituted phenyl group in 2-(4-Methoxy-phenyl)-thiazolidine-4-carboxylic Acid enhances its binding affinity to peroxisome proliferator-activated receptor gamma (PPARγ), a key target for antidiabetic therapy.

In addition to its role in diabetes management, 2-(4-Methoxy-phenyl)-thiazolidine-4-carboxylic Acid has shown promise in other therapeutic areas. Research has indicated that this compound exhibits anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and atherosclerosis. The anti-inflammatory effects are attributed to its ability to modulate cytokine production and inhibit nuclear factor-kappa B (NF-κB) activation, which are central to the inflammatory response.

The pharmacokinetic properties of 2-(4-Methoxy-phenyl)-thiazolidine-4-carboxylic Acid have also been studied extensively. Its solubility, stability, and bioavailability are critical factors that influence its efficacy as a drug candidate. Studies have shown that this compound has good aqueous solubility and stability under physiological conditions, which facilitates its absorption and distribution in the body. Furthermore, its low molecular weight and favorable lipophilicity contribute to its ability to cross biological membranes, enhancing its bioavailability.

In terms of safety and toxicity, preclinical studies have demonstrated that 2-(4-Methoxy-phenyl)-thiazolidine-4-carboxylic Acid exhibits low toxicity at therapeutic concentrations. However, as with any new drug candidate, thorough safety evaluations are essential before advancing to clinical trials. Ongoing research is focused on optimizing the safety profile of this compound through structural modifications and formulation strategies.

The synthesis of 2-(4-Methoxy-phenyl)-thiazolidine-4-carboxylic Acid involves several well-established chemical reactions. One common approach is the condensation of 4-methoxybenzaldehyde with thiourea followed by cyclization with an appropriate carboxylic acid derivative. This multi-step process allows for the precise control of the molecular structure, enabling researchers to tailor the compound's properties for specific applications.

In conclusion, 2-(4-Methoxy-phenyl)-thiazolidine-4-carboxylic Acid (CAS No. 65884-40-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable intermediate in the development of novel drug candidates for various therapeutic areas, including diabetes management, anti-inflammatory treatments, and antioxidant therapies. Ongoing research continues to explore its full potential, paving the way for innovative solutions in healthcare.